Cas no 10540-39-3 (4'-Fluorobiphenyl-3-carboxylic acid)
10540-39-3 structure
Product Name:4'-Fluorobiphenyl-3-carboxylic acid
CAS No:10540-39-3
MF:C13H9FO2
MW:216.207767248154
MDL:MFCD00452724
CID:94978
PubChem ID:2782688
Update Time:2024-11-03
4'-Fluorobiphenyl-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid
- 3-(4-fluorophenyl)benzoic acid
- 4'-Fluoro-biphenyl-3-carboxylic acid
- 4-Fluorobiphenyl-3-carboxylic acid
- 4'-Fluorobiphenyl-3-carboxylic acid
- AKOS B025020
- AKOS BAR-0026
- CHEMBRDG-BB 4400452
- ART-CHEM-BB B025020
- TIMTEC-BB SBB009725
- RARECHEM AL BE 1237
- 3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID
- 4'-FLUORO[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
- YUQPLNXKGVRIAJ-UHFFFAOYSA-N
- NCGC00341593-01
- SCHEMBL412434
- AMY13644
- 4'-fluoro-3-biphenylcarboxylic acid
- DTXSID60382218
- [1,1'-Biphenyl]-3-carboxylic acid, 4'-fluoro-
- FT-0630129
- BB 0220540
- S1D
- 4'-Fluoro-[1,1'-biphenyl]-3-carboxylicacid
- AS-2098
- CS-0171095
- MFCD00452724
- AKOS000314413
- AC-6459
- AB01332698-02
- CHEMBL121838
- 10540-39-3
- 3-Carboxy-4'-fluorobiphenyl, 3-(4-Fluorophenyl)benzoic acid
- STK055893
-
- MDL： MFCD00452724
- Inchi： 1S/C13H9FO2/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15)16/h1-8H,(H,15,16)
- InChI Key： YUQPLNXKGVRIAJ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 216.05900
- Monoisotopic Mass: 216.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.261
- Melting Point: No data available
- Boiling Point: 388.6±25.0 °C at 760 mmHg
- Flash Point: 188.8±23.2 °C
- PSA: 37.30000
- LogP: 3.19090
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4'-Fluorobiphenyl-3-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
- Safety Term：S26-36/37/39
4'-Fluorobiphenyl-3-carboxylic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4'-Fluorobiphenyl-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019111677-25g |
4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid |
10540-39-3 | 97% | 25g |
$375.00 | 2023-09-04 | |
| Alichem | A019111677-100g |
4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid |
10540-39-3 | 97% | 100g |
$719.00 | 2023-09-04 | |
| Fluorochem | 014260-1g |
4'-Fluorobiphenyl-3-carboxylic acid |
10540-39-3 | 95% | 1g |
￡27.00 | 2022-02-28 | |
| Fluorochem | 014260-5g |
4'-Fluorobiphenyl-3-carboxylic acid |
10540-39-3 | 95% | 5g |
￡74.00 | 2022-02-28 | |
| Fluorochem | 014260-25g |
4'-Fluorobiphenyl-3-carboxylic acid |
10540-39-3 | 95% | 25g |
￡280.00 | 2022-02-28 | |
| Fluorochem | 014260-100g |
4'-Fluorobiphenyl-3-carboxylic acid |
10540-39-3 | 95% | 100g |
￡834.00 | 2022-02-28 | |
| AstaTech | 81734-5/G |
3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID |
10540-39-3 | 98% | 5g |
$59 | 2023-09-16 | |
| AstaTech | 81734-25/G |
3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID |
10540-39-3 | 98% | 25g |
$243 | 2023-09-16 | |
| AstaTech | 81734-100/G |
3-BIPHENYL-4'-FLUORO-CARBOXYLIC ACID |
10540-39-3 | 98% | 100/G |
$741 | 2022-06-01 | |
| Apollo Scientific | PC11143-1g |
4'-Fluoro-[1,1'-biphenyl]-3-carboxylic acid |
10540-39-3 | 95% | 1g |
£50.00 | 2023-09-01 |
4'-Fluorobiphenyl-3-carboxylic acid Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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